![molecular formula C13H11NO2S B8798517 1-Nitro-4-[(phenylsulfanyl)methyl]benzene CAS No. 7703-38-0](/img/structure/B8798517.png)
1-Nitro-4-[(phenylsulfanyl)methyl]benzene
Cat. No. B8798517
M. Wt: 245.30 g/mol
InChI Key: NGWOGIJJDCFNAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07262185B2
Procedure details
Benzenethiol (13.2 g) was dissolved in THF (100 ml), and to this solution was added triethylamine (17.1 ml) and then 4-nitrobenzyl bromide (21.6 g). The reaction solution was stirred for 30 minutes at room temperature, added to water, and extracted with ethyl acetate. The organic layer was washed with saturated brine, and dried over magnesium sulfate. The solvent was removed under reduced pressure, and the obtained residue was washed with hexane/ethyl acetate (=10/1), to give 1-nitro-4-[(phenylsulfanyl)methyl]benzene (20.7 g).
Identifiers
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REACTION_CXSMILES
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[C:1]1([SH:7])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.C(N(CC)CC)C.[N+:15]([C:18]1[CH:25]=[CH:24][C:21]([CH2:22]Br)=[CH:20][CH:19]=1)([O-:17])=[O:16].O>C1COCC1>[N+:15]([C:18]1[CH:25]=[CH:24][C:21]([CH2:22][S:7][C:1]2[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=2)=[CH:20][CH:19]=1)([O-:17])=[O:16]
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Inputs
Step One
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Name
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Quantity
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13.2 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)S
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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17.1 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Step Three
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Name
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Quantity
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21.6 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=CC=C(CBr)C=C1
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction solution was stirred for 30 minutes at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate
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WASH
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Type
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WASH
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Details
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The organic layer was washed with saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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CUSTOM
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Type
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CUSTOM
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|
Details
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The solvent was removed under reduced pressure
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WASH
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Type
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WASH
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Details
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the obtained residue was washed with hexane/ethyl acetate (=10/1)
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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|
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Type
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product
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Smiles
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[N+](=O)([O-])C1=CC=C(C=C1)CSC1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 20.7 g | |
| YIELD: CALCULATEDPERCENTYIELD | 84.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
